1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-2-yl)urea

• IUPAC Name: 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-pyridin-2-ylurea
• InChI: InChI=1S/C18H20N4O3/c1-2-25-15-8-6-14(7-9-15)22-12-13(11-17(22)23)20-18(24)21-16-5-3-4-10-19-16/h3-10,13H,2,11-12H2,1H3,(H2,19,20,21,24)
• InChI Key: OSFXOBZBEZJFAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC=CC=N3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-2-yl)urea, also known as EPPU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EPPU is a urea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Stereoselective Synthesis of Active Metabolites

The compound has been involved in the synthesis of active metabolites, such as in the potent PI3 kinase inhibitor PKI-179. Stereoselective synthesis techniques have been developed to achieve high purity and specific stereochemistry, crucial for the biological activity of the metabolites (Zecheng Chen et al., 2010).

Inhibitors of Glycolic Acid Oxidase

Derivatives of the chemical structure have shown potential as inhibitors of glycolic acid oxidase, an enzyme involved in the metabolic pathway of glyoxylate and glycolate. This inhibition is crucial for therapeutic strategies in conditions like primary hyperoxaluria (C. Rooney et al., 1983).

Supramolecular Chemistry

The structural elements of the compound facilitate the study of supramolecular associations, such as hydrogen bonding interactions, which are fundamental for developing new materials with specific physical properties or for biological recognition processes (B. Ośmiałowski et al., 2013).

Electrochromic Materials

Research has also explored the compound's potential applications in the development of electrochromic materials. Such materials change color when an electric field is applied, with applications ranging from smart windows to displays (Yuh-Shan Su et al., 2017).

Molecular Sensing

The urea and pyridine components within these structures contribute to molecular sensing applications, where changes in the molecular environment, such as pH or the presence of specific ions, lead to a detectable change in the material's physical properties (Adam Kwiatkowski et al., 2019).